Cas no 2034321-55-4 (5-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-oxazole-3-carboxamide
• CAS No: 2034321-55-4
• MF: C₁₂H₁₁N₅O₄
• MW: 289.246841669083
• CID: 5551702
• PubChem ID: 91819232
• Update Time: 2025-07-25

5-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034321-55-4
• 5-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide
• F6524-6362
• AKOS025328369
• 5-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-oxazole-3-carboxamide
• 5-methyl-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C12H11N5O4/c1-6-3-8(15-19-6)11-14-10(21-17-11)5-13-12(18)9-4-7(2)20-16-9/h3-4H,5H2,1-2H3,(H,13,18)
• InChI Key： GRKYLPADUXJNGS-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C=C(C)ON=2)=O)=NC(C2C=C(C)ON=2)=N1

Computed Properties

• Exact Mass: 289.08110385g/mol
• Monoisotopic Mass: 289.08110385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų

Additional information on 5-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-oxazole-3-carboxamide

Introduction to Compound with CAS No. 2034321-55-4 and Product Name: 5-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-oxazole-3-carboxamide

The compound with the CAS number 2034321-55-4 and the product name 5-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-oxazole-3-carboxamide represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential pharmacological properties. The intricate structure of this molecule, characterized by multiple heterocyclic rings and functional groups, suggests a high degree of molecular complexity that may contribute to its unique biological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from complex heterocyclic scaffolds. The compound in question is no exception, as it incorporates elements from several well-known pharmacophores, including oxazole, oxadiazole, and methyl groups. These structural components are often associated with biological activities such as anti-inflammatory, antimicrobial, and anticancer properties. The presence of multiple nitrogen atoms within the molecule further enhances its potential as a bioactive agent by facilitating various hydrogen bonding interactions and contributing to its overall solubility and bioavailability.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the oxazole ring through cyclization reactions, followed by the introduction of the oxadiazole moiety through nucleophilic substitution or condensation reactions. The final step involves the addition of the carboxamide group, which is typically achieved through amide bond formation between a carboxylic acid derivative and an amine. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that it may exhibit inhibitory effects on certain enzymes and receptors involved in pathological processes. For instance, studies have suggested that it could interfere with the activity of kinases and other signaling molecules that are aberrantly expressed in cancer cells. Additionally, its ability to modulate immune responses makes it a promising candidate for therapeutic intervention in inflammatory disorders.

The pharmacokinetic properties of this compound are also worth examining. Due to its complex structure, it may exhibit both advantages and challenges in terms of absorption, distribution, metabolism, and excretion (ADME). However, preliminary studies suggest that it may possess favorable solubility characteristics that could enhance its bioavailability upon oral administration. Further research is needed to fully elucidate its pharmacokinetic profile and identify potential dosing regimens that optimize therapeutic efficacy while minimizing adverse effects.

In conclusion, the compound with CAS number 2034321-55-4 and product name 5-methyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-oxazole-3-carboxamide represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at identifying novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound has the potential to contribute significantly to advancements in medicine.